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Professionals

Introduction

2'.4',6'-Trihydroxyacetophenone monohydrate, also known as phloroacetophenone
monohydrate, is a phenolic compound derived from phloroglucinol.[1] It serves as a key
intermediate in chemical synthesis and has found applications in various research and
development sectors.[2] Notably, it is utilized as a matrix in Matrix-Assisted Laser
Desorption/lonization (MALDI) mass spectrometry for the analysis of biomolecules like acidic
glycans and glycopeptides.[3] Given its utility in laboratory settings, a thorough understanding
of its safety profile and handling requirements is paramount for the protection of researchers
and the integrity of experimental outcomes.

This guide provides a comprehensive overview of the material safety data for 2',4',6'-
Trihydroxyacetophenone monohydrate, synthesizing technical data with practical insights to
ensure its safe and effective use in a professional laboratory environment.
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Chemical and Physical Properties

A foundational aspect of safe handling is a clear understanding of the substance's physical and

chemical characteristics. This data informs storage conditions, potential reactivity, and

appropriate emergency response.

Property Value Source(s)
Molecular Formula CsHs04:H20 [4]
Molecular Weight 186.17 g/mol

CAS Number 480-66-0 [5][6]

Light orange to yellow to green
Appearance

[5]

powder/crystal
Melting Point 213-223°C
Boiling Point 394 °C [5]
Solubility in Water Insoluble [5]
pKa 7.75 [5]

Hazard Identification and GHS Classification

2',4',6'-Trihydroxyacetophenone monohydrate is classified as an irritant.[5] Exposure can

lead to adverse health effects, which are detailed below.

Primary Hazards:

Skin Irritation: Causes skin irritation upon contact.[5][7]

Eye Irritation: Causes serious eye irritation.[5][7]

pulmonary edema is a potential effect.[5]

Respiratory Tract Irritation: May cause respiratory tract irritation if inhaled.[5][7] Delayed

Gastrointestinal Irritation: Ingestion may lead to nausea, vomiting, and diarrhea.[5]
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Globally Harmonized System (GHS) Classification:[4][7][8]

e Skin Corrosion/Irritation (Category 2)

e Serious Eye Damage/Eye Irritation (Category 2)

o Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation) (Category 3)

Hazard Statements:[4][7][8]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:[4][7]

P261: Avoid breathing dust/fumes.

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302+P352: IF ON SKIN: Wash with plenty of water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P312: Call a POISON CENTER/doctor if you feel unwell.

e P403+P233: Store in a well-ventilated place. Keep container tightly closed.

e P501: Dispose of contents/container in accordance with local regulations.
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GHS Pictogram for 2',4',6'-Trihydroxyacetophenone monohydrate.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial. The following protocols
should be followed:

General Advice: Consult a physician and provide them with this safety data sheet.[8]
Protocol for Exposure:
e Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[5]

o If contact lenses are present and easy to remove, do so. Continue rinsing.[7]
o Seek immediate medical attention.[5]
o Skin Contact:

o Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing and shoes.[5]

o If skin irritation occurs, seek medical advice/attention.[7]
o Wash contaminated clothing before reuse.[5]
e Inhalation:

o Remove the individual from the exposure area to fresh air immediately.[5]

[¢]

If breathing is difficult, administer oxygen.[5]

[¢]

If breathing has ceased, apply artificial respiration using a suitable mechanical device
(e.g., bag and mask). Do not use mouth-to-mouth resuscitation.[5]

[¢]

Seek immediate medical attention.[5]
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 Ingestion:

o

Do NOT induce vomiting.[5]

[¢]

If the person is conscious and alert, rinse their mouth with water and have them drink 2-4
cupfuls of milk or water.[5]

[¢]

Never give anything by mouth to an unconscious person.[5]

[¢]

Seek medical aid.[5]
Fire-Fighting Measures
While not considered a significant fire risk, containers may burn.[7]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. The most appropriate agent should be used to extinguish the fire.[5]

o Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide
and carbon dioxide may be generated through thermal decomposition.[5] Runoff from fire
control may cause pollution.[5]

o Fire-Fighting Procedures:

o Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH
approved or equivalent, and full protective gear.[5]

o Cool fire-exposed containers with a water spray from a protected location.[7]

Accidental Release Measures

In the event of a spill, the following procedures should be implemented to minimize exposure
and environmental contamination.

Personal Precautions:

» Avoid all personal contact, including inhalation of dust.[7]
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o Wear appropriate personal protective equipment (PPE) as detailed in the Exposure
Controls/Personal Protection section.[7]

e Ensure adequate ventilation.[8]
Spill Cleanup Protocol:
e Minor Spills:
o Immediately clean up spills.[7]
o Avoid generating dusty conditions.[5]

o Vacuum or sweep up the material and place it into a suitable, labeled disposal container.

[5]
e Major Spills:
o Clear the area of all personnel.[7]
o Alert the fire brigade and inform them of the location and nature of the hazard.[7]
» Contain the spill using sand, earth, or vermiculite.[7]
o Collect the recoverable product into labeled containers for recycling.[7]

o Absorb the remaining product with sand, earth, or vermiculite and place it in appropriate
containers for disposal.[7]

o Prevent the spillage from entering drains or waterways. If contamination occurs, advise
emergency services.[7]

Handling and Storage

Proper handling and storage are essential for maintaining the chemical's integrity and ensuring
a safe laboratory environment.

Handling:

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR21975_msds.pdf
https://www.chemicalbook.com/msds/2-4-6-trihydroxyacetophenone-monohydrate.pdf
https://store.apolloscientific.co.uk/storage/msds/OR21975_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2333652_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2333652_EN.htm
https://store.apolloscientific.co.uk/storage/msds/OR21975_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR21975_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR21975_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR21975_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR21975_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR21975_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585743?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Wash hands and face thoroughly after handling.[5][9]

Minimize dust generation and accumulation.[5]

Avoid contact with eyes, skin, and clothing.[5]

Use only in a well-ventilated area or under a chemical fume hood.[4]

When handling, do not eat, drink, or smoke.[7]

Storage:

Keep the container tightly closed when not in use.[5]

Store in a cool, dry, and well-ventilated area.[5]

Store away from incompatible substances such as oxidizing agents and strong bases.[5]

It is recommended to store in a cool and dark place, at temperatures below 15°C.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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